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Get Quote

Chemical Identity of Cyclo(ser-tyr)

The table below summarizes the fundamental chemical identification data for cyclo(ser-tyr) from the

PhytoHub database [1].

Property Description

PhytoHub ID PHUB002381 [1]

Systematic Name (3S,6S)-3-(hydroxymethyl)-6-[(4-hydroxyphenyl)methyl]piperazine-2,5-dione [1]

CAS Number 21754-31-4 [1]

Chemical Formula C₁₂H₁₄N₂O₄ [1]

Average Mass 250.254 Da [1]

Monoisotopic Mass 250.095356939 Da [1]

SMILES [H][C@@]1(CO)N=C(O)C@(CC2=CC=C(O)C=C2)N=C1O [1]

InChI Key CHYMARRIVIIBNV-UWVGGRQHSA-N [1]

PubChem CID 3082196 [1]
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Core Experimental Protocols for Pathway Analysis

While specific protocols for studying cyclo(ser-tyr) were not found, modern research on compound effects

and signaling pathways relies heavily on functional proteomics and standardized experimental reporting [2].

Functional Proteomics Workflow: This approach is key for analyzing changes in signaling

pathways. The general methodology involves sample preparation (from cell cultures or tissues),
separation by two-dimensional polyacrylamide gel electrophoresis (2D-PAGE), image analysis to

detect statistically significant changes in protein expression or post-translational modifications, in-gel
proteolytic digestion of protein spots of interest, and finally protein identification by Mass
Spectrometry (MS) and database searching [2].
Standardized Experimental Protocols: Detailed, reusable protocols are central to research

reproducibility. A complete protocol should include granular descriptions of reagents, equipment,
step-by-step instructions, and recipes to ensure interconnectivity and interoperability for tasks like

retrieving similar or reusable protocols [3].

Key Signaling Pathways in Cancer

Although no direct link was found between cyclo(ser-tyr) and specific pathways, the diagrams below

represent three key signaling pathways frequently targeted in cancer drug development. You can use these as

a reference to design experiments for probing the compound's biological activity [4].
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Key Signaling Pathways in Cancer
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Key oncogenic signaling pathways showing potential therapeutic targets.
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General workflow for analyzing protein changes using functional proteomics.

A Guide for Future Research

Based on the gathered information, here is a potential approach to building a research plan for cyclo(ser-tyr):

Confirm Compound Sourcing: The basic chemical data from PhytoHub [1] is a starting point. You
will need to source the compound for experimental work.

Design Preliminary Cellular Assays: A logical first step would be to treat a panel of cancer cell lines
with cyclo(ser-tyr) and measure cell viability and proliferation (e.g., using MTT or CellTiter-Glo

assays) to determine if it has any cytotoxic or cytostatic effects.
Probe Pathway Activation: If an effect on cell growth is observed, you can use the functional

proteomics workflow [2] and the pathway diagrams as a guide. Techniques like western blotting with
phospho-specific antibodies against key nodes in the MAPK, PI3K/AKT, and Wnt/β-catenin pathways

[4] can help identify the mechanism of action.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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